3-(5-methylfuran-2-yl)-N-(4-methylphenyl)propanamide
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Description
3-(5-methylfuran-2-yl)-N-(4-methylphenyl)propanamide is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.306. The purity is usually 95%.
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Scientific Research Applications
Neurokinin-1 Receptor Antagonist Research
One of the scientific research applications of compounds related to 3-(5-methylfuran-2-yl)-N-(4-methylphenyl)propanamide includes the development of neurokinin-1 (NK1) receptor antagonists. Such compounds are explored for their potential in treating conditions like emesis and depression due to their ability to inhibit the NK1 receptor, which plays a role in the body's response to stress and pain. For example, a study details the construction of a water-soluble NK1 receptor antagonist with high efficacy in pre-clinical tests, highlighting the therapeutic potential of this class of compounds (Harrison et al., 2001).
AMPA Receptor Potentiation
Another research focus is on enhancing the functionality of the AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) receptor, which is crucial for synaptic transmission and plasticity in the brain. Compounds that can potentiate the AMPA receptor are being investigated for their ability to improve cognitive functions, offering promising treatment avenues for neurological conditions such as schizophrenia. A significant discovery in this area involves the identification of a tetrahydrofuran ether class of AMPA receptor potentiators, underscoring the role of structural design in developing more effective therapeutics (Shaffer et al., 2015).
Androgen Receptor Modulation
The modulation of the androgen receptor (AR) by compounds like this compound is an area of keen interest, especially for the treatment of androgen-dependent diseases. A study on the pharmacokinetics and metabolism of a selective androgen receptor modulator (SARM) in rats demonstrated the promise of such compounds in therapeutic applications for conditions like benign hyperplasia. This work provides insights into the desirable pharmacokinetic characteristics of propanamides in preclinical studies (Wu et al., 2006).
Antihypertensive Agents
Research on this compound related compounds extends to the development of antihypertensive agents. A study on the synthesis and structure-activity relationship of a series of potent angiotensin II receptor antagonists presents a framework for creating more effective treatments for hypertension. Such work is critical for designing drugs that can more selectively target the angiotensin II receptor, potentially offering improved therapeutic outcomes for patients with high blood pressure (Almansa et al., 1997).
Anticancer and Antimicrobial Research
Compounds structurally related to this compound are also explored for their potential in cancer and infectious disease treatment. Research into the cytotoxic properties of neolignans from traditional Chinese medicine demonstrates the search for novel anticancer agents. Additionally, the study of isoxazole derivatives for their muscle relaxant and anticonvulsant activities reflects the broad spectrum of therapeutic applications being investigated in relation to compounds similar to this compound (Ma et al., 2017).
Properties
IUPAC Name |
3-(5-methylfuran-2-yl)-N-(4-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-11-3-6-13(7-4-11)16-15(17)10-9-14-8-5-12(2)18-14/h3-8H,9-10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKICLMUKWZLZMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CCC2=CC=C(O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00972854 |
Source
|
Record name | 3-(5-Methylfuran-2-yl)-N-(4-methylphenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00972854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
21.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47200990 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
5735-34-2 |
Source
|
Record name | 3-(5-Methylfuran-2-yl)-N-(4-methylphenyl)propanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00972854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.